Cas no 2228554-20-7 (3-(1H-pyrazol-4-yl)methylazetidin-3-ol)

3-(1H-Pyrazol-4-yl)methylazetidin-3-ol is a versatile heterocyclic compound featuring both pyrazole and azetidine moieties, which are of significant interest in medicinal chemistry and drug discovery. The presence of a hydroxyl group at the 3-position of the azetidine ring enhances its potential as a building block for synthesizing biologically active molecules. Its structural rigidity and polar functional groups contribute to improved binding affinity and solubility, making it valuable for designing kinase inhibitors, receptor modulators, and other pharmacologically relevant compounds. The compound’s synthetic flexibility allows for further derivatization, enabling tailored modifications for specific applications in pharmaceutical research and development.
3-(1H-pyrazol-4-yl)methylazetidin-3-ol structure
2228554-20-7 structure
Product Name:3-(1H-pyrazol-4-yl)methylazetidin-3-ol
CAS No:2228554-20-7
MF:C7H11N3O
MW:153.181740999222
CID:6574439
PubChem ID:165680857
Update Time:2025-08-05

3-(1H-pyrazol-4-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-pyrazol-4-yl)methylazetidin-3-ol
    • EN300-1813553
    • 2228554-20-7
    • 3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
    • Inchi: 1S/C7H11N3O/c11-7(4-8-5-7)1-6-2-9-10-3-6/h2-3,8,11H,1,4-5H2,(H,9,10)
    • InChI Key: NIRCJAGRWQTSQR-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=NNC=2)CNC1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 60.9Ų

3-(1H-pyrazol-4-yl)methylazetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1813553-0.05g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
0.05g
$1261.0 2023-09-19
Enamine
EN300-1813553-0.1g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
0.1g
$1320.0 2023-09-19
Enamine
EN300-1813553-0.25g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
0.25g
$1381.0 2023-09-19
Enamine
EN300-1813553-0.5g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
0.5g
$1440.0 2023-09-19
Enamine
EN300-1813553-1.0g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
1g
$1500.0 2023-06-01
Enamine
EN300-1813553-2.5g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
2.5g
$2940.0 2023-09-19
Enamine
EN300-1813553-5.0g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
5g
$4349.0 2023-06-01
Enamine
EN300-1813553-10.0g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
10g
$6450.0 2023-06-01
Enamine
EN300-1813553-1g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
1g
$1500.0 2023-09-19
Enamine
EN300-1813553-5g
3-[(1H-pyrazol-4-yl)methyl]azetidin-3-ol
2228554-20-7
5g
$4349.0 2023-09-19

3-(1H-pyrazol-4-yl)methylazetidin-3-ol Related Literature

Additional information on 3-(1H-pyrazol-4-yl)methylazetidin-3-ol

3-(1H-pyrazol-4-yl)methylazetidin-3-ol: A Comprehensive Overview

3-(1H-pyrazol-4-yl)methylazetidin-3-ol, also known by its CAS number 2228554-20-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with an azetidine framework. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactions and biological activities. The azetidine ring, a four-membered saturated ring with one oxygen atom, contributes to the compound's hydroxyl functionality and potential for hydrogen bonding.

The synthesis of 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in drug development. The use of chiral catalysts, such as proline derivatives, has significantly improved the efficiency of the synthesis process, making it more scalable and cost-effective.

In terms of biological activity, 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has shown promising results in preclinical studies. It exhibits potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets for the development of drugs to treat Alzheimer's disease and related conditions. Recent research has demonstrated that the compound's ability to cross the blood-brain barrier (BBB) is enhanced due to its lipophilic nature and molecular weight, which are within the optimal range for BBB penetration.

The structural flexibility of 3-(1H-pyrazol-4-yl)methylazetidin-3-ol allows for further functionalization, enabling the creation of derivative compounds with improved pharmacokinetic profiles. For instance, the introduction of electron-withdrawing groups on the pyrazole ring has been shown to increase the compound's stability and bioavailability. Additionally, the azetidine ring can be modified to incorporate additional functional groups, such as hydroxyl or amino groups, which can enhance its binding affinity to target proteins.

From a materials science perspective, 3-(1H-pyrazol-4-yl)methylazetidin-3-ol has potential applications in the development of advanced materials. Its ability to form hydrogen bonds makes it a suitable candidate for use in supramolecular chemistry and self-assembling systems. Recent studies have explored its role as a building block in the synthesis of coordination polymers and metal organic frameworks (MOFs), where it serves as a versatile ligand due to its multiple donor sites.

In conclusion, 3-(1H-pyrazol-4-y)methylazetidin-3-ol) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司